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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pigment Red 21 in
textile dyeing applications. Detailed protocols for laboratory-scale dyeing of cotton fabric are
presented, along with a summary of the pigment's performance characteristics. The information
is intended to serve as a foundational guide for research and development purposes.

Introduction

Pigment Red 21, also known as Fast Red 2R, is a monoazo pigment that presents as a
yellowish-red powder.[1][2][3] Due to its insolubility in water and lack of direct affinity for textile
fibers, its application in textile coloration is achieved through the use of a binder system. This
process involves adhering the pigment particles to the surface of the textile substrate. Pigment
dyeing is a versatile technique applicable to a wide range of fibers, including cotton and its
blends. The key advantages of pigment printing and dyeing include the simplicity of the
technical process, which often eliminates the need for extensive washing-off steps, and the
ability to produce well-defined designs.[4][5]
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Physicochemical and Technical Data of Pigment
Red 21

A summary of the key properties of Pigment Red 21 is provided in the table below. This data
has been compiled from various technical data sheets and represents typical values.

Property Value References
C.l. Name Pigment Red 21 [1][2]
C.I. Number 12300 [1][6]
CAS Number 6410-26-0 [1][2]
Chemical Family Monoazo [11[2]
Appearance Red Powder [1]
Shade Yellowish Red [1]
Density (g/cm?3) 15 [2][6]
Oil Absorption ( g/100g ) 35-50 [6]
pH Value 6.0-8.0 [1]
Heat Resistance (°C) 160 [1]

Colorfastness Properties of Pigment Red 21

The following table summarizes the colorfastness properties of textiles dyed with Pigment Red
21. The ratings are based on a scale of 1 to 5 (or 1 to 8 for lightfastness), where a higher
number indicates better fastness. These values are indicative and can be influenced by the
substrate, binder system, and curing process.
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Fastness Property Rating References
Light Fastness (1-8) 5-7 [1]2][7]
Water Resistance (1-5) 4 [2][6]
Acid Resistance (1-5) 4-5 [11[2]
Alkali Resistance (1-5) 4-5 [1112]
Soap Resistance (1-5) 4 [1]
Bleeding Resistance (1-5) 3-4 [1]
Alcohol Resistance (1-5) 4 [1]
Ester Resistance (1-5) 3 [1]
Benzene Resistance (1-5) 3-4 [1]
Ketone Resistance (1-5) 3 [1]

Experimental Protocols

Two common laboratory methods for applying Pigment Red 21 to cotton fabric are detailed
below: the pad-dry-cure method for continuous application and the exhaustion method for
garment or piece dyeing.

Protocol 1: Pad-Dry-Cure Method for Cotton Fabric

This method is suitable for continuous dyeing of fabric pieces.

4.1.1. Materials and Equipment

Pre-treated (scoured and bleached) 100% cotton fabric

Pigment Red 21 dispersion

Acrylic binder

Thickener (e.g., polyacrylate-based)
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e Fixing agent (e.g., melamine-formaldehyde resin)
o Wetting agent

e Ammonia solution

e Laboratory padding machine

» Stenter or oven for drying and curing

o Beakers, glass rods, and a digital balance

4.1.2. Padding Paste Formulation

A typical formulation for the padding paste is as follows:

Component Concentration
Pigment Red 21 Dispersion (20% stock) 20-50¢g/L

Acrylic Binder 100 - 150 g/L
Thickener 10-20g/L

Fixing Agent 10- 20 g/L

Wetting Agent 1-2g/L

Ammonia To adjust pH to 8.0-8.5
Water To make up 1 Liter

4.1.3. Procedure

o Paste Preparation: In a beaker, add the required amount of water, followed by the thickener,
and stir until a homogeneous paste is formed. Add the binder, wetting agent, and Pigment
Red 21 dispersion while stirring. Finally, adjust the pH to 8.0-8.5 with a dilute ammonia
solution.
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Padding: The pre-treated cotton fabric is passed through the padding machine containing the
pigment paste. The nip pressure should be adjusted to achieve a wet pick-up of 70-80%.

Drying: The padded fabric is then dried at 90-100°C for 3-5 minutes.

Curing: The dried fabric is cured at 140-150°C for 3-5 minutes to fix the pigment onto the
fabric.[8]

Post-Treatment: The cured fabric is ready for use. A light washing or rinsing can be
performed if a softer hand-feel is desired.

Protocol 2: Exhaustion Dyeing Method for Cotton
Garments/Fabric

This method is suitable for achieving a "weathered" or "washed-down" look on garments or

fabric pieces.

4.2.1. Materials and Equipment

Pre-treated 100% cotton fabric or garments

Pigment Red 21 dispersion

Cationic pretreatment agent

Acrylic binder (preferably cationic)

Acetic acid

Laboratory-scale garment dyeing machine or a beaker with a stirrer

Water bath or heating mantle

4.2.2. Recipe
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Component Concentration (on weight of fabric)
Cationic Pretreatment Agent 20-4.0%

Pigment Red 21 Dispersion (20% stock) 1.0-3.0%

Binder 3.0-5.0%

Acetic Acid To adjust pH

Liquor Ratio 1:10-1:20

4.2.3. Procedure

e Cationic Pretreatment:

[¢]

Load the cotton material into the dyeing vessel.

[¢]

Set the bath at 27°C and adjust the pH to 4.7 with acetic acid.[9]

o

Add the cationic pretreatment agent and raise the temperature to 50°C at a rate of 1.5°C
per minute.[9]

o

Run for 10-20 minutes to allow for the exhaustion of the cationic agent onto the fabric.[9]

(¢]

Drain the bath and rinse the material thoroughly.[9]

e Pigmentation:

Set a new bath at 27°C.

[¢]

o

Add the pre-diluted Pigment Red 21 dispersion over 15 minutes and run for an additional
10 minutes.[9]

o

Raise the temperature to 60°C at a rate of 1°C per minute.[9]

o

Run for 10-20 minutes to allow for the pigment to exhaust onto the cationized cotton.[9]

Drain the bath.

[¢]
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» Binder Application and Curing:

Set a new bath at 40°C.

o

Add the binder and run for 15-20 minutes.

[¢]

Drain the bath, extract excess water, and tumble dry the material.

[e]

Cure the dyed material in an oven at 140-150°C for 3-5 minutes.

[e]

Visualization of Experimental Workflows
Pad-Dry-Cure Workflow
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Paste Preparation Fabric Application
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Start: Cotton Material

Step 1: Cationization

Cationic Pretreatment (50°C, 10-20 min)

Step 2: Pigmentation

Add Pigment Red 21

Exhaustion at 60°C (10-20 min)

Step 3: Finishing

Binder Application (40°C, 15-20 min)

l

Drying & Curing (140-150°C, 3-5 min)

Final Dyed Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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